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Compound of Interest

3-Chlorothiophene-2-carbonyl
Compound Name:
chloride

cat. No.: B1586821

An In-Depth Technical Guide to 3-Chlorothiophene-2-carbonyl chloride: Properties,
Handling, and Synthetic Utility

Section 1: Introduction and Overview

3-Chlorothiophene-2-carbonyl chloride is a halogenated heterocyclic compound of
significant interest to the scientific community, particularly those in pharmaceutical and
agrochemical research. As a derivative of thiophene, a core structure in many bioactive
molecules, this compound serves as a highly reactive and versatile chemical intermediate.[1][2]
Its utility stems from the presence of two key functional groups: the electron-rich thiophene ring
and the highly electrophilic acyl chloride. This unique combination allows for its use as a
building block to introduce the 3-chloro-2-thenoyl moiety into a wide range of molecular
scaffolds, facilitating the development of novel compounds with potential therapeutic or
agricultural applications.[1][3] This guide provides a comprehensive overview of its physical
properties, safe handling protocols, and fundamental synthetic applications, designed for
researchers and drug development professionals.

Section 2: Compound Identification

Precise identification is the foundation of all chemical research and application. The key
identifiers for 3-Chlorothiophene-2-carbonyl chloride are summarized below.
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Identifier Value Source(s)

CAS Number 86427-02-3 [31[4]1[5]

Molecular Formula CsH2Cl20S [41[5]

Molecular Weight 181.04 g/mol [31[5]
3-chlorothiophene-2-carbonyl

IUPAC Name _ [5]
chloride

Canonical SMILES CIC(=0)C1=C(Cl)C=Cs1 [5]

3-chloro-thiophene-2-carbonyl
Synonyms chloride, 3-chloro-2- [5]

thiophenecarbonyl chloride

Section 3: Physicochemical Properties

The physical and chemical properties of 3-Chlorothiophene-2-carbonyl chloride dictate its
behavior in experimental settings and are crucial for designing synthetic routes and ensuring
safe handling.
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Property

Value | Description

Source(s)

Appearance

Expected to be a colorless to
light yellow liquid or low-
melting solid, similar to its

isomers.

[6]7]

Melting Point

Data not readily available. The
isomeric compound, 5-
chlorothiophene-2-carbonyl
chloride, has a melting point of
4°C.

[6](8]

Boiling Point

Data not readily available. The
isomer, 5-chlorothiophene-2-
carbonyl chloride, boils at 122-
127°C / 16 Torr or 225°C at

atmospheric pressure.

[6]i8]

Density

Data not readily available. The
isomer, 5-chlorothiophene-2-
carbonyl chloride, has a
density of approximately 1.50

g/cms.

[6]L7]

Solubility

Reacts with water and protic
solvents (e.g., alcohols).[7]
Expected to be soluble in
aprotic organic solvents like
chloroform, carbon
tetrachloride, and ethers.[6][9]

Purity

Commercially available with
purities of 95% to >97%.

[4]1[5]

Moisture Sensitivity

Highly sensitive to moisture. It
readily hydrolyzes to form 3-

chlorothiophene-2-carboxylic

acid and corrosive hydrochloric

acid.[7]
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Section 4: Safety, Handling, and Storage

Trustworthiness through Procedural Causality: The hazardous nature of 3-Chlorothiophene-2-
carbonyl chloride is a direct consequence of its high reactivity. Understanding this link is key
to its safe manipulation. The acyl chloride group is a potent electrophile that reacts
exothermically with nucleophiles, including the water present in biological tissues and
atmospheric moisture. This reaction (hydrolysis) produces hydrochloric acid (HCI), which is
responsible for the compound's severe corrosive effects.

Hazard Profile:

o GHS Classification: Skin Corrosion/Irritation, Category 1B; Serious Eye Damage/Eye
Irritation, Category 1.[10]

o Hazard Statements: H314 - Causes severe skin burns and eye damage.[5][10] May also
cause respiratory irritation.[10]

Recommended Handling Protocols:

e Personal Protective Equipment (PPE): Always handle this compound within a certified
chemical fume hood.[10] Wear chemical-resistant gloves (e.qg., nitrile), chemical safety
goggles, and a lab coat.[7][10] A face shield is recommended for splash protection.

» Dispensing: Use only under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation from moisture.[10]

o Spill Management: Absorb spills with an inert, dry material (e.g., sand or vermiculite) and
place in a sealed container for hazardous waste disposal. Do not use water or combustible
materials.

First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[10]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek
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immediate medical attention.[5][10]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[10]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5][10]

Storage Conditions:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for
corrosive materials.[10]

e The container should be kept under an inert gas like nitrogen to maintain the compound's
integrity.[10]

o Store locked up and away from incompatible materials such as bases, strong oxidizing
agents, amines, and moisture.[10]

Section 5: Synthesis and Reactivity

Expertise in Application: 3-Chlorothiophene-2-carbonyl chloride's value lies in its predictable
reactivity as an acylating agent. It readily undergoes nucleophilic acyl substitution, making it an
excellent precursor for amides, esters, and other carbonyl derivatives.

Reactivity Profile

The primary reaction pathway involves the attack of a nucleophile (e.g., an amine, alcohol, or
carbanion) on the electrophilic carbonyl carbon. This is followed by the elimination of the
chloride ion, which is an excellent leaving group, to form a new carbonyl compound. This
reactivity is the cornerstone of its use in building more complex molecules.[1][11]

Synthetic Protocol: Preparation from 3-
Chlorothiophene-2-carboxylic acid

The most direct and common method for synthesizing 3-Chlorothiophene-2-carbonyl
chloride is via the chlorination of its parent carboxylic acid. Thionyl chloride (SOCI2) is an ideal
reagent for this transformation because the reaction byproducts, sulfur dioxide (SOz) and
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hydrogen chloride (HCI), are gases that can be easily removed, simplifying the purification
process.[11]

Step-by-Step Methodology:

e Setup: In a chemical fume hood, equip a round-bottom flask with a reflux condenser and a
gas outlet connected to a scrubber (containing a sodium hydroxide solution to neutralize HCI
and SO2). Ensure all glassware is thoroughly dried to prevent premature hydrolysis.

 Inert Atmosphere: Purge the entire apparatus with an inert gas, such as nitrogen or argon.

¢ Reagent Addition: Charge the flask with 3-chlorothiophene-2-carboxylic acid (1.0 eq) and a
suitable anhydrous, non-polar solvent such as carbon tetrachloride.[9]

e Chlorination: Add thionyl chloride (SOCIz, ~2.0 eq) dropwise to the stirred suspension. The
reaction can be exothermic, so initial cooling in an ice bath may be necessary.

o Reaction: After the addition is complete, heat the mixture to reflux for 1-3 hours to drive the
reaction to completion.[12] Reaction progress can be monitored by the cessation of gas
evolution.

o Workup: Allow the mixture to cool to room temperature. Carefully remove the excess thionyl
chloride and solvent under reduced pressure (rotary evaporation).

 Purification: The crude product can be purified by vacuum distillation to yield the final 3-
Chlorothiophene-2-carbonyl chloride.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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